4'-Chloro-3-(3-chlorophenyl)propiophenone
Overview
Description
4’-Chloro-3-(3-chlorophenyl)propiophenone is an organic compound used in scientific research. It is a chiral compound that has been used as an antidepressant drug . It is a racemic mixture of two enantiomers, one of which is active and the other inactive .
Synthesis Analysis
The synthesis of 4’-Chloro-3-(3-chlorophenyl)propiophenone involves several steps. One method involves the use of magnesium turnings, dry diethyl ether, and a grain of iodine . Another method involves the synthesis of 4’-Chloropropiophenone from Propionyl chloride and Chlorobenzene . The reaction is controlled at a temperature of 50 - 60 °C .Molecular Structure Analysis
The molecular formula of 4’-Chloro-3-(3-chlorophenyl)propiophenone is C15H12Cl2O . Its molecular weight is 168.62 g/mol . The structure can be viewed using Java or Javascript .Chemical Reactions Analysis
4’-Chloro-3-(3-chlorophenyl)propiophenone is involved in several chemical reactions. For instance, it is used in the vinylation, alkylation, and dienylation of ketones . It is also used in the preparation of thizaine derivatives that show antibacterial activity .Physical And Chemical Properties Analysis
4’-Chloro-3-(3-chlorophenyl)propiophenone is a solid substance . It has a boiling point of 113-115 °C/4 mmHg (lit.) and a melting point of 48-50 °C (lit.) .Scientific Research Applications
Pharmaceuticals and Medicinal Chemistry
- Synthesis of (S)-3-chloro-1-phenylpropanol : 4’-Chloro-3-(3-chlorophenyl)propiophenone serves as a key intermediate in the synthesis of (S)-3-chloro-1-phenylpropanol. This compound has potential applications in pharmaceuticals due to its chiral nature and bio-catalyzed asymmetric reduction method .
- Selective Serotonin Reuptake Inhibitors (SSRIs) : The compound is also involved in the synthesis of (S)-dapoxetine, an SSRI used to treat premature ejaculation .
Organic Synthesis and Chemical Reactions
- Phenylation Reactions : Researchers use 4’-Chloro-3-(3-chlorophenyl)propiophenone as a reactant in phenylation reactions. For example, it can be phenylated with diphenylzinc in the presence of dihydroxy bis(sulfonamide) ligand to yield 1-(3-chlorophenyl)-1-phenyl-1-propanol .
Forensic Science and Toxicology
- Forensic Analysis : Due to its halogen-substituted structure, this compound finds applications in forensic science. Researchers may use it as a reference standard or for identifying related compounds .
Chemical Research and Catalyst Development
Mechanism of Action
Target of Action
Related compounds such as 3’-chloropropiophenone have been used to synthesize (s)-3-chloro-1-phenylpropanol , which suggests that the compound may interact with similar targets.
Mode of Action
It’s known that 3’-chloropropiophenone can be used to synthesize (s)-3-chloro-1-phenylpropanol via a bio-catalyzed asymmetric reduction method . This suggests that 4’-Chloro-3-(3-chlorophenyl)propiophenone may also undergo similar reactions.
Biochemical Pathways
It’s known that 3’-chloropropiophenone can be used to synthesize (s)-dapoxetine, a selective serotonin reuptake inhibitor . This suggests that 4’-Chloro-3-(3-chlorophenyl)propiophenone may also affect serotonin-related pathways.
Result of Action
Related compounds have been used in the synthesis of selective serotonin reuptake inhibitors , suggesting potential neuromodulatory effects.
Action Environment
The influence of solvents and temperature on the yield and enantioselectivity of the phenylation of 3’-chloropropiophenone has been investigated , suggesting that similar factors may influence the action of 4’-Chloro-3-(3-chlorophenyl)propiophenone.
Safety and Hazards
4’-Chloro-3-(3-chlorophenyl)propiophenone may cause skin irritation, serious eye irritation, and may cause respiratory irritation . It is recommended to avoid breathing mist, gas, or vapors, avoid contacting with skin and eye, use personal protective equipment, wear chemical impermeable gloves, ensure adequate ventilation, remove all sources of ignition, evacuate personnel to safe areas, and keep people away from and upwind of spill/leak .
Future Directions
4’-Chloro-3-(3-chlorophenyl)propiophenone is used in scientific research and has potential applications in the pharmaceutical industry. It has been used in the asymmetric reduction of (S)-3-chloro-1-phenylpropanol using preheated Candida utilis cells immobilized in calcium alginate gel beads . It was also used in the synthesis of ®-3-chloro-1-phenyl-1-propanol via asymmetric reduction using in-situ generated oxazaborolidine catalyst derived from (S)-α,α-diphenylprolinol .
properties
IUPAC Name |
3-(3-chlorophenyl)-1-(4-chlorophenyl)propan-1-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12Cl2O/c16-13-7-5-12(6-8-13)15(18)9-4-11-2-1-3-14(17)10-11/h1-3,5-8,10H,4,9H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FBODZBSXGUYQLO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)Cl)CCC(=O)C2=CC=C(C=C2)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12Cl2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40644427 |
Source
|
| Record name | 3-(3-Chlorophenyl)-1-(4-chlorophenyl)propan-1-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40644427 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
279.2 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4'-Chloro-3-(3-chlorophenyl)propiophenone | |
CAS RN |
898762-62-4 |
Source
|
| Record name | 1-Propanone, 3-(3-chlorophenyl)-1-(4-chlorophenyl)- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=898762-62-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3-(3-Chlorophenyl)-1-(4-chlorophenyl)propan-1-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40644427 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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